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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

octanedinitrile, with a specific focus on its melting and boiling points. This document is

intended to serve as a valuable resource for professionals in research and development who

utilize octanedinitrile in their work.

Core Physical Properties of Octanedinitrile
Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a linear aliphatic dinitrile

with the chemical formula C₈H₁₂N₂.[1] At room temperature, it exists as a colorless to pale

yellow liquid.[1] Its physical characteristics are crucial for its application in organic synthesis

and as an intermediate in the production of various chemicals, including pharmaceuticals.[1]

Quantitative Data Summary
The melting and boiling points of octanedinitrile have been determined and reported in

various sources. The following table summarizes these key physical constants for easy

reference and comparison.
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Physical Property Value Conditions

Melting Point -3.5 °C -

3.5 °C -

Boiling Point 185 °C 15 mmHg

172 °C 11 mmHg

172 °C -

320.4 °C 760 mmHg

175 °C 10 mmHg

Note: The variation in reported boiling points is due to the different pressures at which the

measurements were taken.

Experimental Protocols for Physical Property
Determination
The determination of accurate melting and boiling points is fundamental to characterizing a

chemical substance. The following sections detail the standard methodologies employed for

these measurements.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[2] For a pure crystalline solid, this transition occurs over a narrow temperature

range.[3][4] The presence of impurities typically leads to a depression and broadening of the

melting point range.[3][4]

Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp):

Sample Preparation: A small amount of the solid organic compound is finely ground into a

powder.[5][6] The open end of a capillary tube is pushed into the powder to collect a small

sample.[2][6] The tube is then inverted and tapped gently to pack the sample into the sealed

bottom of the tube.[2][6]
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Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[2] A thermometer is positioned to accurately measure the temperature of the

block.

Measurement: The heating rate is initially rapid to approach the approximate melting point.[3]

The rate is then slowed to about 1-2 °C per minute to allow for thermal equilibrium between

the sample and the heating block.[3]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range.[2][5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7] Since the boiling point of octanedinitrile is often

reported at reduced pressures, methods that accommodate this are crucial.

Distillation Method:

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a thermometer. For measurements at reduced pressure, a

vacuum source and a manometer are connected to the system.

Procedure: The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling

chips or a magnetic stir bar to ensure smooth boiling.[8] The liquid is heated, and as it boils,

the vapor rises and surrounds the thermometer bulb.[8] The temperature is recorded when it

stabilizes, which corresponds to the boiling point at the measured pressure.[8]

Thiele Tube Method:

This method is suitable for small sample volumes.[8]

Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed inside the test tube with the open end

submerged in the liquid.[8]
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Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil.[8]

Measurement: The Thiele tube is gently heated, causing the air trapped in the capillary tube

to expand and exit as a stream of bubbles.[9] Heating is continued until a steady stream of

bubbles emerges.[8] The heat is then removed, and the apparatus is allowed to cool.

Data Recording: The temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube is recorded as the boiling point.[8][9] For measurements under

reduced pressure, the entire Thiele tube setup can be placed within a vacuum-jacketed

apparatus.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of a chemical substance like octanedinitrile.
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Physical Property Determination Workflow

Melting Point Determination Boiling Point Determination

Obtain Octanedinitrile Sample

Grind sample to a fine powder Place liquid in distillation flask or Thiele tube

Pack powder into a capillary tube

Heat slowly in melting point apparatus

Record temperature range of melting

Physical Properties Characterized

Assemble apparatus (with vacuum if needed)

Heat to boiling and observe vapor temperature or bubble stream

Record stable temperature and pressure

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of octanedinitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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